N-(2-chlorobenzyl)-N'-(5-methyl-3-isoxazolyl)ethanediamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C13H12ClN3O3/c1-8-6-11(17-20-8)16-13(19)12(18)15-7-9-4-2-3-5-10(9)14/h2-6H,7H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key: CWYCEMXOJZXNBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C13H12ClN3O3
• Molecular Weight: 293.70 g/mol

Description

N-(2-chlorobenzyl)-N'-(5-methyl-3-isoxazolyl)ethanediamide, commonly known as Clomazone, is a herbicide that belongs to the family of isoxazolidinone chemicals. Clomazone is widely used in agricultural practices to control broadleaf and grassy weeds in crops such as soybean, cotton, peanuts, and rice.

Scientific Research Applications

Clomazone has been extensively studied for its herbicidal properties. It is known to inhibit the biosynthesis of carotenoids, which are essential pigments for photosynthesis in plants. Clomazone has been found to be effective against a wide range of weeds, including velvetleaf, pigweed, and morning glory. Clomazone has also been studied for its potential use in controlling invasive plant species.

Mechanism of Action

Clomazone inhibits the enzyme phytoene desaturase, which is involved in the biosynthesis of carotenoids. As a result, the plants are unable to produce sufficient amounts of carotenoids, leading to chlorosis and death of the plant.
Biochemical and Physiological Effects:
Clomazone has been found to have low toxicity to mammals and birds. However, it may cause skin and eye irritation upon exposure. Clomazone has also been found to have some impact on soil microbial populations, but the long-term effects are not well understood.

Advantages and Limitations for Lab Experiments

Clomazone is a widely used herbicide, and its mode of action is well understood. This makes it a valuable tool for studying the effects of herbicides on plant physiology and ecology. However, the use of Clomazone in lab experiments may be limited by its potential impact on soil microbial populations and the need for appropriate safety precautions.

Future Directions

There are several directions for future research on Clomazone. These include:
1. Developing new formulations of Clomazone that are more effective against specific weed species.
2. Studying the long-term effects of Clomazone on soil microbial populations and soil health.
3. Investigating the potential use of Clomazone in controlling invasive plant species.
4. Studying the impact of Clomazone on non-target organisms, such as pollinators and beneficial insects.
5. Developing new herbicides that target different enzymes involved in carotenoid biosynthesis, which could help overcome the problem of herbicide resistance in weeds.
In conclusion, Clomazone is a widely used herbicide that has been extensively studied for its herbicidal properties. Its mode of action is well understood, and it has several potential applications in agriculture and ecology. However, its impact on soil microbial populations and non-target organisms needs to be further studied, and new formulations and herbicides need to be developed to overcome the problem of herbicide resistance in weeds.